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Compound of Interest

Compound Name: ADX71743

Cat. No.: B605195 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like ADX71743 are paramount to ensuring laboratory safety and

environmental protection. While specific disposal protocols for ADX71743 are not publicly

available, adherence to general best practices for chemical waste management is essential.

This guide provides a step-by-step operational plan for the safe disposal of ADX71743, based

on standard laboratory procedures.

Key Chemical Properties
A summary of the known chemical and physical properties of ADX71743 is provided below.

This information is crucial for a comprehensive understanding of the compound and for making

informed decisions on its handling and disposal.
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Property Value

IUPAC Name
6-(2,4-dimethylphenyl)-2-ethyl-4,5,6,7-

tetrahydro-1,3-benzoxazol-4-one[1]

Molecular Formula C17H19NO2[1]

Molar Mass 269.344 g·mol−1[1]

Appearance Not specified

Solubility Not specified

Chemical Type
Negative allosteric modulator of the

metabotropic glutamate receptor 7[1]

Standard Disposal Protocol for ADX71743
The following procedure outlines the recommended steps for the disposal of ADX71743, in the

absence of specific manufacturer guidelines. This protocol is based on general principles of

laboratory chemical waste management.

1. Personal Protective Equipment (PPE):

Before handling ADX71743, ensure appropriate PPE is worn, including safety goggles,

chemical-resistant gloves, and a lab coat.

2. Waste Segregation:

Do not mix ADX71743 waste with other waste streams.

Designate a specific, clearly labeled waste container for ADX71743 and any materials

contaminated with it (e.g., pipette tips, weighing boats, contaminated gloves).

3. Containerization:

Use a chemically resistant, leak-proof container for waste collection. The container must be

securely sealed to prevent spills or vaporization.
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The container should be labeled with the full chemical name ("ADX71743"), the appropriate

hazard symbols (if known), and the date of waste accumulation.

4. Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Follow any specific storage conditions recommended for the compound, such as

temperature or light sensitivity.

5. Disposal Request:

Once the waste container is full or is no longer needed, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.

Provide the EHS office or contractor with all available information on the compound,

including its name, quantity, and any known hazards.

6. Documentation:

Maintain a detailed record of the disposal process, including the date, quantity of waste, and

the name of the disposal vendor. This documentation is crucial for regulatory compliance.

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for ADX71743.
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Step 1: Don Personal
Protective Equipment (PPE)

Step 2: Segregate ADX71743
Waste

Step 3: Use Labeled,
Leak-Proof Waste Container

Step 4: Store Waste in a
Designated Secure Area

Step 5: Arrange for Professional
Disposal via EHS

Step 6: Complete and
File Disposal Documentation

Click to download full resolution via product page

Caption: General workflow for the proper disposal of laboratory chemical waste.

It is imperative to consult your institution's specific safety and disposal guidelines, as local

regulations may vary. By following these general procedures, researchers can ensure the safe

and responsible management of ADX71743 waste, thereby fostering a secure and compliant

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://en.wikipedia.org/wiki/ADX71743
https://www.benchchem.com/product/b605195#adx71743-proper-disposal-procedures
https://www.benchchem.com/product/b605195#adx71743-proper-disposal-procedures
https://www.benchchem.com/product/b605195#adx71743-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

